Phenol, 2-propyl-4-(trifluoromethyl)-

• Molecular Formula: C10H11F3O
• Molecular Weight: 204.19 g/mol
• IUPAC Name: 2-propyl-4-(trifluoromethyl)phenol
• InChI: InChI=1S/C10H11F3O/c1-2-3-7-6-8(10(11,12)13)4-5-9(7)14/h4-6,14H,2-3H2,1H3
• InChI Key: YMWBGBYXNIETLI-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=C(C=CC(=C1)C(F)(F)F)O

Description

Phenol, 2-propyl-4-(trifluoromethyl)- is a useful research compound. Its molecular formula is C10H11F3O and its molecular weight is 204.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality Phenol, 2-propyl-4-(trifluoromethyl)- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Phenol, 2-propyl-4-(trifluoromethyl)- including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

The crude 2-allyl-4-(trifluoromethyl)phenol from Example 90 was dissolved in EtOH (5 mL), 10% Pd/C (20 mg) was added, and the mixture was stirred under an atmosphere of hydrogen at rt for 2 h. The catalyst was removed by filtration. The filtrate was concentrated under reduced pressure, and the residue was purified by silica gel flash chromatography (EtOAc/hexane (v/v) 1:10). This gave 91 mg (45% over 2 steps) of the title compound as a colorless oil. 1H NMR (400 MHz, CDCl3): δ 1.00 (t, 3H), 1.68 (m, 2H), 2.61 (t, 2H), 5.14 (br, 1H), 6.80 (d, 1H), 7.32 (d, 1H), 7.36 (s, 1H).